![molecular formula C18H16ClNO4 B5404019 methyl 3-(4-chlorophenyl)-2-[(2-methoxybenzoyl)amino]acrylate](/img/structure/B5404019.png)
methyl 3-(4-chlorophenyl)-2-[(2-methoxybenzoyl)amino]acrylate
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Overview
Description
Methyl 3-(4-chlorophenyl)-2-[(2-methoxybenzoyl)amino]acrylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Methyl 3-(4-chlorophenyl)-2-[(2-methoxybenzoyl)amino]acrylate has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been investigated for its anti-inflammatory, analgesic, and anti-tumor properties. In drug discovery, it has been studied for its potential as a lead compound in the development of new drugs. In material science, it has been explored for its potential applications in the synthesis of new materials with unique properties.
Mechanism of Action
The mechanism of action of methyl 3-(4-chlorophenyl)-2-[(2-methoxybenzoyl)amino]acrylate is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways in the body. Studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the activity of certain protein kinases, which are involved in cell signaling pathways that regulate various physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in various studies. It has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to have anti-tumor effects in cell lines and animal models of cancer. Additionally, it has been shown to have antioxidant and neuroprotective effects in certain studies.
Advantages and Limitations for Lab Experiments
Methyl 3-(4-chlorophenyl)-2-[(2-methoxybenzoyl)amino]acrylate has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it readily available for research purposes. Another advantage is that it has shown promising results in various studies, indicating its potential as a lead compound for drug discovery. However, one limitation is that its mechanism of action is not fully understood, which can make it challenging to interpret results from experiments. Another limitation is that it may have off-target effects on other enzymes and signaling pathways, which can complicate data interpretation.
Future Directions
There are several future directions for research on methyl 3-(4-chlorophenyl)-2-[(2-methoxybenzoyl)amino]acrylate. One direction is to further investigate its mechanism of action and identify its molecular targets in the body. Another direction is to explore its potential applications in the development of new drugs for various diseases. Additionally, it may be worthwhile to study its effects on other physiological processes, such as metabolism and immune function. Finally, it may be of interest to investigate its potential as a material for use in various industries, such as electronics and energy storage.
Synthesis Methods
Methyl 3-(4-chlorophenyl)-2-[(2-methoxybenzoyl)amino]acrylate is synthesized through a multi-step process that involves the reaction of 4-chlorobenzaldehyde with 2-methoxybenzoyl chloride to form 4-chloro-2-methoxybenzophenone. The resulting compound is then reacted with methylamine and acryloyl chloride to produce this compound.
properties
IUPAC Name |
methyl (Z)-3-(4-chlorophenyl)-2-[(2-methoxybenzoyl)amino]prop-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClNO4/c1-23-16-6-4-3-5-14(16)17(21)20-15(18(22)24-2)11-12-7-9-13(19)10-8-12/h3-11H,1-2H3,(H,20,21)/b15-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPEHVEIKLNYTQE-PTNGSMBKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC(=CC2=CC=C(C=C2)Cl)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1C(=O)N/C(=C\C2=CC=C(C=C2)Cl)/C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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